Cas no 394239-71-5 (5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid)

5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid structure
394239-71-5 structure
Product Name:5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
CAS No:394239-71-5
MF:C25H23BrClN3O4
MW:544.82482457161
CID:5792814
PubChem ID:3580714
Update Time:2023-12-26

5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS024599384
    • US10774063, Compound TDRL-505
    • Oprea1_499835
    • 5-[5-(4-bromophenyl)-3-(2-chloro-7-ethoxyquinolin-3-yl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
    • SCHEMBL22420594
    • F0770-0041
    • BDBM461270
    • 5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
    • CHEMBL4636224
    • 5-(3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid
    • US10774063, Compound d
    • 394239-71-5
    • 1H-Pyrazole-1-pentanoic acid, 3-(4-bromophenyl)-5-(2-chloro-7-ethoxy-3-quinolinyl)-4,5-dihydro-δ-oxo-
    • Inchi: 1S/C25H23BrClN3O4/c1-2-34-18-11-8-16-12-19(25(27)28-20(16)13-18)22-14-21(15-6-9-17(26)10-7-15)29-30(22)23(31)4-3-5-24(32)33/h6-13,22H,2-5,14H2,1H3,(H,32,33)
    • InChI Key: BBEILKGKJBLZAZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CC(C2C(=NC3C=C(C=CC=3C=2)OCC)Cl)N(C(CCCC(=O)O)=O)N=1

Computed Properties

  • Exact Mass: 543.05605g/mol
  • Monoisotopic Mass: 543.05605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 693.2±65.0 °C(Predicted)
  • pka: 4.65±0.10(Predicted)

5-[3-(4-bromophenyl)-5-(2-chloro-7-ethoxyquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid Pricemore >>

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